1-ethyl-N-(3-ethynylphenyl)benzotriazole-5-carboxamide

• IUPAC Name: 1-ethyl-N-(3-ethynylphenyl)benzotriazole-5-carboxamide
• InChI: InChI=1S/C17H14N4O/c1-3-12-6-5-7-14(10-12)18-17(22)13-8-9-16-15(11-13)19-20-21(16)4-2/h1,5-11H,4H2,2H3,(H,18,22)
• InChI Key: XBCNDKOPLVIVMT-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)C(=O)NC3=CC=CC(=C3)C#C)N=N1
• Molecular Formula: C17H14N4O
• Molecular Weight: 290.32 g/mol

Description

1-ethyl-N-(3-ethynylphenyl)benzotriazole-5-carboxamide, also known as ETPB, is a small molecule inhibitor that has gained significant attention in the scientific community for its potential therapeutic applications. ETPB is a benzotriazole derivative that has been shown to inhibit the activity of a specific class of enzymes known as cyclic nucleotide phosphodiesterases (PDEs). PDEs are involved in the regulation of intracellular signaling pathways and are implicated in a variety of diseases, including cancer, inflammation, and cardiovascular disorders.

Mechanism of Action

The mechanism of action of 1-ethyl-N-(3-ethynylphenyl)benzotriazole-5-carboxamide involves the inhibition of PDEs, which are enzymes that degrade cyclic nucleotides such as cyclic adenosine monophosphate (cAMP) and cyclic guanosine monophosphate (cGMP). By inhibiting PDE activity, 1-ethyl-N-(3-ethynylphenyl)benzotriazole-5-carboxamide increases the levels of cAMP and cGMP, which are important signaling molecules involved in a variety of cellular processes. This increase in cyclic nucleotide levels leads to downstream effects that ultimately result in the therapeutic benefits of 1-ethyl-N-(3-ethynylphenyl)benzotriazole-5-carboxamide.
Biochemical and Physiological Effects:
1-ethyl-N-(3-ethynylphenyl)benzotriazole-5-carboxamide has been shown to have a variety of biochemical and physiological effects in vitro and in vivo. In cancer cells, 1-ethyl-N-(3-ethynylphenyl)benzotriazole-5-carboxamide has been shown to induce apoptosis (programmed cell death) and inhibit cell proliferation. In addition, 1-ethyl-N-(3-ethynylphenyl)benzotriazole-5-carboxamide has been shown to inhibit the production of pro-inflammatory cytokines, indicating its potential as an anti-inflammatory agent. 1-ethyl-N-(3-ethynylphenyl)benzotriazole-5-carboxamide has also been shown to have cardiovascular effects, including the ability to decrease blood pressure and improve vascular function.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-ethyl-N-(3-ethynylphenyl)benzotriazole-5-carboxamide is its specificity for PDEs, which allows for targeted inhibition of these enzymes without affecting other cellular processes. In addition, 1-ethyl-N-(3-ethynylphenyl)benzotriazole-5-carboxamide has been shown to have low toxicity and good bioavailability, making it a promising candidate for therapeutic development. However, one limitation of 1-ethyl-N-(3-ethynylphenyl)benzotriazole-5-carboxamide is its relatively short half-life, which may limit its effectiveness in vivo.

Future Directions

There are several future directions for research on 1-ethyl-N-(3-ethynylphenyl)benzotriazole-5-carboxamide. One area of interest is the development of more potent and selective PDE inhibitors based on the structure of 1-ethyl-N-(3-ethynylphenyl)benzotriazole-5-carboxamide. In addition, further studies are needed to elucidate the specific mechanisms of action of 1-ethyl-N-(3-ethynylphenyl)benzotriazole-5-carboxamide in different disease models. Finally, clinical trials are needed to evaluate the safety and efficacy of 1-ethyl-N-(3-ethynylphenyl)benzotriazole-5-carboxamide in humans, with the goal of developing new therapies for cancer, inflammation, and cardiovascular disorders.

Synthesis Methods

The synthesis of 1-ethyl-N-(3-ethynylphenyl)benzotriazole-5-carboxamide involves several steps, including the reaction of 3-ethynylaniline with 5-chloro-1H-benzotriazole to form 3-ethynyl-5-chloro-1H-benzotriazole. This intermediate is then reacted with ethyl isocyanate to form 1-ethyl-N-(3-ethynylphenyl)benzotriazole-5-carboxamide. The synthesis of 1-ethyl-N-(3-ethynylphenyl)benzotriazole-5-carboxamide has been optimized to produce high yields and purity, making it a valuable tool for scientific research.

Scientific Research Applications

1-ethyl-N-(3-ethynylphenyl)benzotriazole-5-carboxamide has been extensively studied for its potential therapeutic applications in a variety of disease models. One of the primary areas of research has been in the field of cancer, where 1-ethyl-N-(3-ethynylphenyl)benzotriazole-5-carboxamide has been shown to inhibit the growth and proliferation of cancer cells. In addition, 1-ethyl-N-(3-ethynylphenyl)benzotriazole-5-carboxamide has been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory disorders such as arthritis and asthma.